1,2,6,7,8-Pentachlorodibenzofuran

• IUPAC Name: 1,2,6,7,8-pentachlorodibenzofuran
• InChI: InChI=1S/C12H3Cl5O/c13-5-1-2-7-8(9(5)15)4-3-6(14)10(16)11(17)12(4)18-7/h1-3H
• InChI Key: ZAAVDGLJEOXCMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1OC3=C(C(=C(C=C23)Cl)Cl)Cl)Cl)Cl
• Molecular Formula: C12H3Cl5O
• DSSTOX Substance ID: DTXSID80219597
• Molecular Weight: 340.4 g/mol
• CAS RN: 69433-00-7

Description

1,2,6,7,8-Pentachlorodibenzofuran is a type of polychlorinated dibenzofuran (PCDF), which is a family of organic compounds where one or several of the hydrogens in the dibenzofuran structure are replaced by chlorines. It has a molecular formula of C12H3Cl5O. It is much more toxic than the parent compound dibenzofurane, with properties and chemical structures similar to polychlorinated dibenzodioxins.

Molecular Structure Analysis

The molecular structure of 1,2,6,7,8-Pentachlorodibenzofuran consists of a dibenzofuran core, where five of the hydrogen atoms have been replaced by chlorine atoms. The exact positions of these chlorine atoms on the dibenzofuran core are at the 1, 2, 6, 7, and 8 carbon atoms.

Physical And Chemical Properties Analysis

1,2,6,7,8-Pentachlorodibenzofuran is a solid. It has an average mass of 340.417 Da and a monoisotopic mass of 337.862640 Da. It is insoluble in water.

Scientific Research Applications

Toxicological Assessment and Environmental Contamination

1,2,6,7,8-Pentachlorodibenzofuran (PCDF) is a type of toxic polychlorinated dibenzofuran (PCDF), which is a ubiquitous environmental contaminant. Studies have shown that PCDFs, due to their structure and toxicity, are present in various environmental contexts, including municipal and industrial effluents, PCB mixtures, and in some antiseptics and preservative solutions. A study by Brewster and Birnbaum (1988) evaluated the distribution and elimination of 1,2,6,7,8-PCDF in rats, comparing it with other dibenzofurans, revealing its rapid clearance from blood and distribution to liver, muscle, skin, and adipose tissue. This research aids in understanding the environmental impact and biological disposition of PCDFs (Brewster & Birnbaum, 1988).

Interaction with Cytochrome P-450

The interaction of PCDFs with cytochrome P-450 isozymes has been a subject of investigation. A study by Kuroki, Koga, and Yoshimura (1986) focused on the affinity of PCDFs to cytochrome P-450 in rat hepatic microsomes. Their research indicated that cytochrome P-450, particularly P-448 H, functions as a storage site for PCDF in rat liver. This provides insight into the metabolic and toxicological pathways of PCDFs in organisms (Kuroki, Koga, & Yoshimura, 1986).

Acute Toxicity and Enzyme Induction

Further studies have assessed the acute toxicity and inductive effect on hepatic enzymes of individual PCDF congeners in rats. Yoshihara et al. (1981) conducted toxicological assessments on various PCDFs, observing marked increases in aryl hydrocarbon hydroxylase and DT-diaphorase activity in the liver. Their findings indicated that the toxicity of PCDF congeners is correlated with their ability to induce certain hepatic enzymes (Yoshihara et al., 1981).

Cancer Research and Carcinogenicity

PCDFs have also been investigated in the context of cancer research. Apostoli, Bergonzi, and Catalani (2011) reviewed the scientific literature regarding PCDFs, focusing on carcinogenicity. They found that certain PCDFs, including pentachlorodibenzofuran, have been classified as carcinogenic to humans, with sufficient evidence of carcinogenicity in experimental animals and specific action mechanisms through binding with the aryl hydrocarbon receptor (Apostoli, Bergonzi, & Catalani, 2011).

Analytical Techniques for Detection

The development of analytical techniques for the detection of PCDFs, such as pentachlorodibenzofurans in environmental samples, is another area of scientific research. Itoh et al. (2008) reported on the use of gas chromatography combined with multiphoton ionization–mass spectrometry (GC–MPI–MS) for measuring pentachlorodibenzofurans, providing a method for environmental monitoring of these compounds (Itoh et al., 2008).

Tissue and Subcellular Distribution

The study of tissue and subcellular distributions of PCDFs is essential for understanding their bioaccumulation and potential effects. Yoshimura et al. (1984) investigated the distribution of 2,3,4,7,8-pentachlorodibenzofuran in rats, finding that a significant portion of the compound accumulated in the liver. This study sheds light on the affinity of PCDFs for certain tissues, particularly the liver, and their potential biological impacts (Yoshimura et al., 1984).

Safety and Hazards

1,2,6,7,8-Pentachlorodibenzofuran is toxic. Inhalation, ingestion, or skin contact with the material may cause severe injury or death. Contact with molten substance may cause severe burns to skin and eyes. Effects of contact or inhalation may be delayed. Fire may produce irritating, corrosive, and/or toxic gases.